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Compound of Interest

Compound Name: Methyl ethenesulfonate

CAS No.: 1562-31-8

Cat. No.: B072348

Get Quote

Executive Summary
Methyl ethenesulfonate (MES) represents a high-value synthon in organic chemistry,

characterized by its potent electron-withdrawing sulfonate group (

) conjugated to a vinyl moiety. Unlike its saturated analogue, methyl methanesulfonate (MMS)
—a known SN2 alkylating carcinogen—MES functions primarily as a Michael acceptor and
dienophile. This guide dissects the mechanistic pathways of MES, providing validated protocols
for its synthesis, application in covalent drug discovery (cysteine targeting), and controlled
polymerization.
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WARNING: Do not confuse Methyl Ethenesulfonate (MES) (CAS: 1562-41-0) with Methyl

Methanesulfonate (MMS) (CAS: 66-27-3).

MMS: A direct SN2 alkylating agent and potent mutagen.

MES: A vinyl sulfonate acting via Michael addition. While structurally related, its reactivity

profile is distinct. Treat MES with high containment precautions (potential genotoxin) due to

its alkylating capability.

Chemical Profile & Electronic Properties
MES is an

-unsaturated sulfonate ester. The sulfonyl group is a stronger electron-withdrawing group
(EWG) than the carbonyl group found in acrylates.
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Property
Methyl
Ethenesulfonate
(MES)

Methyl Acrylate
(MA)

Implication

Structure

MES is structurally

analogous but

electronically distinct.

LUMO Energy Lower Higher

MES is a more

reactive Michael

acceptor and

dienophile.

Hard/Soft Character Soft Electrophile Soft Electrophile

Excellent reactivity

with soft nucleophiles

(thiols, phosphines).

Leaving Group Methoxide (poor) Methoxide (poor)

Reaction proceeds via

addition, not

substitution.

Mechanistic Core
Michael Addition (Covalent Inhibition)
The primary utility of MES in drug discovery is as a covalent warhead. The

-carbon is highly electrophilic, making it susceptible to attack by nucleophilic cysteine residues
in protein binding pockets.

Mechanism:

Nucleophilic Attack: The thiolate anion (

) attacks the

-carbon of MES.

Enolate-like Intermediate: The negative charge is delocalized onto the sulfonyl oxygens

(forming a sulfonyl-stabilized carbanion).
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Protonation: The

-carbon picks up a proton from the solvent or the protein environment to form the stable
thioether adduct.

Diels-Alder Cycloaddition
MES acts as a reactive dienophile in [4+2] cycloadditions. The sulfonate group lowers the

LUMO energy, facilitating reactions with electron-rich dienes (Normal Electron Demand).

Stereoselectivity: The reaction typically favors the endo product due to secondary orbital

interactions between the sulfonyl group and the developing

-system of the diene, although the effect is often less pronounced than in carbonyl systems.

Visualization of Reactivity Pathways
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Figure 1: Dual reactivity pathways of MES acting as a Michael acceptor and Diels-Alder

dienophile.

Experimental Protocols
Synthesis of Methyl Ethenesulfonate
Rationale: MES is often synthesized fresh to avoid polymerization or hydrolysis. The most

robust route involves the elimination of HCl from 2-chloroethanesulfonyl chloride.

Reagents:
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2-Chloroethanesulfonyl chloride (1.0 equiv)

Methanol (1.1 equiv)

Triethylamine (

) (2.2 equiv)

Dichloromethane (DCM) (Solvent)

Protocol:

Setup: Flame-dry a 3-neck round-bottom flask under Argon. Add 2-chloroethanesulfonyl

chloride (10 mmol) and anhydrous DCM (20 mL). Cool to 0°C.

Esterification: Add Methanol (11 mmol) dropwise.

Elimination (One-Pot): Add

(22 mmol) dropwise over 30 minutes. The amine acts as both a base for the esterification
(scavenging HCl) and the elimination of the

-chloro group.

Observation: A white precipitate (

) will form immediately.

Reaction: Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

Workup: Filter off the amine salts. Wash the filtrate with cold 1M HCl (to remove excess

amine) and brine. Dry over

.

Purification: Concentrate in vacuo. Distill under reduced pressure (approx. 60-65°C at 15

mmHg) to obtain MES as a colorless oil.

Stability:[1][2] Store at -20°C under inert atmosphere.
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Diels-Alder Reaction with Cyclopentadiene
Rationale: This protocol demonstrates the dienophilic activity of MES.

Protocol:

Diene Prep: Freshly crack dicyclopentadiene to obtain monomeric cyclopentadiene (boiling

point 41°C).

Reaction: In a pressure vial, mix MES (5 mmol) and Cyclopentadiene (10 mmol, 2 equiv).

Solvent: Toluene (2 mL) can be used, but neat reactions are faster.

Conditions: Seal and heat to 80°C for 12 hours.

Workup: Remove excess cyclopentadiene and solvent via rotary evaporation.

Analysis: The product is a mixture of endo and exo 5-(methoxysulfonyl)-2-norbornene. The

endo isomer typically predominates (approx. 3:1 ratio).

Controlled Polymerization (RAFT)
MES can be polymerized to form polysulfonates, which are useful for solid polymer electrolytes.

Because the sulfonate group is not as stabilizing to the radical as a phenyl or carbonyl group,

MES is often classified as a Less Activated Monomer (LAM), similar to vinyl acetate.

RAFT Agent Selection:

Recommended: Xanthates (e.g., O-ethyl-S-(1-methoxycarbonyl)ethyl dithiocarbonate) or

Dithiocarbamates (MADIX agents).

Avoid: Trithiocarbonates (typically too stable for LAMs, leading to retardation).

General RAFT Protocol:

Components: MES (Monomer), Xanthate (CTA), AIBN (Initiator).

Ratio: [M]:[CTA]:[I] = 200:1:0.2.
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Solvent: 1,4-Dioxane (50% w/w).

Conditions: Degas (freeze-pump-thaw x3). Heat at 70°C for 16 hours.

Termination: Quench by cooling and exposing to air. Precipitate in methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.agilent.com/cs/library/msds/SV-160-1_NAEnglish.pdf
https://moltox.com/wp-content/uploads/2025/02/Ethyl-Methanesulfonate-GHS-1.pdf
https://en.wikipedia.org/wiki/Diels%E2%80%93Alder_reaction
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/14%3A_Conjugated_Compounds_and_Ultraviolet_Spectroscopy/14.05%3A_Characteristics_of_the_Diels-Alder_Reaction
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-mes-mechanistic-profiling-synthetic-utility
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-mes-mechanistic-profiling-synthetic-utility
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-mes-mechanistic-profiling-synthetic-utility
https://www.benchchem.com/product/b072348/docs#methyl-ethenesulfonate-mes-mechanistic-profiling-synthetic-utility
https://www.benchchem.com/product/b072348?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072348?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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